Cas no 941984-23-2 (N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide)

• Product Name: N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide
• CAS No: 941984-23-2
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 5503332
• PubChem ID: 7585428
• Update Time: 2025-05-30

N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide
• 941984-23-2
• N1-butyl-N2-(5-chloro-2-methylphenyl)oxalamide
• F2795-1024
• AKOS024467656
• N-butyl-N'-(5-chloro-2-methylphenyl)oxamide

• Inchi： 1S/C13H17ClN2O2/c1-3-4-7-15-12(17)13(18)16-11-8-10(14)6-5-9(11)2/h5-6,8H,3-4,7H2,1-2H3,(H,15,17)(H,16,18)
• InChI Key： RRZGMKQVVOMYJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(C(NCCCC)=O)=O

Computed Properties

• Exact Mass: 268.0978555g/mol
• Monoisotopic Mass: 268.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide

N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide: A Comprehensive Overview

N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide, identified by the CAS number 941984-23-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent advancements in synthetic methodologies and material characterization techniques have further highlighted its versatility and utility.

The molecular structure of N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide consists of a central ethanediamide backbone, which serves as a connecting bridge between two distinct substituents: an N-butyl group and a 5-chloro-2-methylphenyl group. This combination of functional groups imparts the compound with unique chemical and physical properties. The ethanediamide moiety, characterized by its amide bonds, contributes to hydrogen bonding capabilities, while the aromatic ring with chlorine and methyl substituents introduces electronic and steric effects that influence the compound's reactivity and stability.

Recent studies have explored the synthesis of N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide through various routes, including nucleophilic substitution and condensation reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. The use of catalysts and advanced reaction monitoring techniques has further improved the efficiency of these processes, aligning with current trends in green chemistry.

In terms of applications, N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide has shown promise in several areas. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. Additionally, its thermal stability and mechanical properties make it a candidate for use in high-performance materials such as polymers and composites. Recent research has also highlighted its potential as a precursor for the synthesis of advanced materials like metal-organic frameworks (MOFs) and coordination polymers.

The electronic properties of N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide have been extensively studied using computational chemistry methods. These studies have revealed insights into its electronic structure, which is influenced by the electron-withdrawing chlorine atom and the electron-donating methyl group on the aromatic ring. Such insights are crucial for understanding its reactivity in various chemical transformations and its potential role in catalysis.

In conclusion, N-butyl-N'-(5-chloro-2-methylphenyl)ethanediamide (CAS No. 941984-23-2) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in modern material science and organic chemistry.